2-(isopropylthio)-1-phenyl-5-(p-tolyl)-1H-imidazole

• IUPAC Name: 5-(4-methylphenyl)-1-phenyl-2-propan-2-ylsulfanylimidazole
• InChI: InChI=1S/C19H20N2S/c1-14(2)22-19-20-13-18(16-11-9-15(3)10-12-16)21(19)17-7-5-4-6-8-17/h4-14H,1-3H3
• InChI Key: IJMQXRVVHCMMEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3)SC(C)C
• Molecular Formula: C19H20N2S
• Molecular Weight: 308.4 g/mol

Description

The compound “2-(isopropylthio)-1-phenyl-5-(p-tolyl)-1H-imidazole” is a complex organic molecule that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The molecule also contains a phenyl group (a ring of six carbon atoms, akin to benzene), a p-tolyl group (a methyl-substituted phenyl group), and an isopropylthio group (an isopropyl group bonded to a sulfur atom).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole ring and the introduction of the phenyl, p-tolyl, and isopropylthio groups. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole ring, phenyl group, p-tolyl group, and isopropylthio group would contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole ring, which can act as a nucleophile or a base in chemical reactions. The phenyl and p-tolyl groups could also participate in reactions, particularly those involving aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action might involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and developing methods for its synthesis.